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CAS No.: 7785-33-3
Cat. No.: B1588176
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This guide provides a comprehensive framework for the unambiguous identification and
characterization of geranyl tiglate, a significant monoterpene ester, within the intricate milieu
of essential oils. Moving beyond rudimentary protocols, we will explore the causality behind
methodological choices, establish self-validating workflows, and underscore the analytical rigor
required for confident identification in research, quality control, and development settings.

Strategic Importance of Geranyl Tiglate

Geranyl tiglate, the ester formed from geraniol and tiglic acid, is a key contributor to the
characteristic aroma of various essential oils, notably those from the Pelargonium genus
(Geranium)[1]. Its organoleptic profile is described as a pleasant blend of fruity, floral, and
herbaceous notes, with a sweet, geranium-like character[2][3]. This makes it a valuable
component in the fragrance, flavor, and cosmetics industries[4][5]. Beyond its aromatic
properties, the broader class of monoterpenes and their esters are under active investigation
for various potential therapeutic benefits, including antimicrobial and anti-inflammatory effects,
making their precise identification critical for pharmacological research[4][6][7].
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The primary analytical challenge lies in the inherent complexity of essential oils, which are
volatile cocktails of dozens to hundreds of compounds. Specifically, the presence of structural
isomers (e.g., neryl tiglate) and other esters with similar molecular weights necessitates a multi-
faceted analytical approach to prevent misidentification[8].

Physicochemical Characteristics

A foundational understanding of geranyl tiglate's properties is essential for developing
appropriate analytical methods. It is a colorless to pale yellow oily liquid that is soluble in
alcohol but insoluble in water[3][9].

Property Value Source

[(2E)-3,7-dimethylocta-2,6-

IUPAC Name dienyl] (E)-2-methylbut-2- PubChem[9]
enoate
Molecular Formula C15H2402 PubChem[9]
] BOC Sciences[6], Chem-
Molecular Weight 236.36 g/mol
Impex[4]
. . ChemicalBook[3], Chem-
Boiling Point 149-151 °C @ 7 mmHg
Impex[4]
Density ~0.923 g/mL @ 25 °C ChemicalBook[3]
) The Good Scents Company[2],
Refractive Index ~1.478-1.485 @ 20 °C
PubChem[9]
LogP (o/w) ~4.7-5.7 PubChem[9], ChemicalBook[3]

The Cornerstone of Analysis: Gas Chromatography-
Mass Spectrometry (GC-MS)

Gas chromatography (GC) coupled with mass spectrometry (MS) is the gold standard for
essential oil profiling due to its exceptional separating power and definitive identification
capabilities[1][10][11]. The process separates volatile compounds based on their boiling points
and interactions with the stationary phase of the GC column, after which the MS detector
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fragments the eluted molecules and records their mass-to-charge ratio, generating a unique
chemical fingerprint[10].

The Rationale Behind Methodological Choices

Column Selection: The Principle of Orthogonality

The choice of GC column is the most critical parameter for achieving successful separation. A
two-column approach is strongly recommended for unambiguous identification.

e Primary Column (Non-Polar): A column with a 5% phenyl-methylpolysiloxane stationary
phase (e.g., DB-5, HP-5MS) is the workhorse for essential oil analysis. Its non-polar nature
separates compounds primarily by their boiling points, and the vast majority of historical data
and commercial mass spectral libraries are built using these columns.

e Secondary Column (Polar): A polyethylene glycol (PEG) stationary phase column (e.g., DB-
WAX, HP-INNOWax) provides an orthogonal separation mechanism. It separates
compounds based on polarity. Isomers or structurally similar compounds that co-elute on a
non-polar column are often well-resolved on a polar one.

This dual-analysis strategy is a self-validating system. A confident identification requires a
match of both the mass spectrum and the retention index on two different column phases.

Core ldentification Workflow

The following diagram illustrates the logical flow from sample acquisition to confirmed
identification, emphasizing the dual validation checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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